Hydridoarsenic(2.) (triplet)

• Molecular Formula: AsH
• Molecular Weight: 75.9296 g/mol
• IUPAC Name: λ1-arsane
• InChI: InChI=1S/AsH/h1H
• InChI Key: UIESIEAPEWREMY-UHFFFAOYSA-N
• Canonical SMILES: [AsH]

Description

Hydridoarsenic(2.) (triplet) is an arsenic hydride.

Scientific Research Applications

Triplet Photosensitizers and Photochemical Reactions

Hydridoarsenic(2.) (triplet) falls under the category of triplet photosensitizers, compounds that are excited to the triplet state and act as catalysts in photochemical reactions. These photosensitizers have a range of applications, including photocatalytic organic reactions, photodynamic therapy, and hydrogen production from water. The efficiency of these compounds is attributed to their ability to absorb excitation light and produce a long-lived triplet state, which is crucial for effective reactions with other molecules (Zhao et al., 2013).

Photoinduced Charge Separation

In the field of molecular electronics, photoinduced charge separation involving triplet states is a key area of study. Complexes like a diarylporphyrin linked to fullerene and carotenoid polyene demonstrate how these triplet states can be involved in electron transfer processes, crucial for the development of organic photovoltaics and organic light emitting diodes (Liddell et al., 1997).

Photogeneration of Hydrogen from Water

Another application is in the photogeneration of hydrogen from water, where these triplet photosensitizers, in combination with molecular catalysts, can efficiently drive the hydrogen production process. This is particularly important in the search for sustainable energy solutions (Du et al., 2008).

Study of Triplex DNA Structures

Triplet states are also relevant in the study of triplex DNA structures. These structures, formed in the DNA molecule, are essential in understanding gene activity modulation and have potential therapeutic applications in molecular medicine (Jain et al., 2008).

Investigation of Triplet State Delocalization

In recent years, the investigation of triplet state delocalization using techniques like Electron Paramagnetic Resonance (EPR) has become crucial. This is particularly significant for materials used in organic photovoltaics and OLEDs, where the properties of triplet states directly impact device performance (Richert et al., 2017).

Activation of Molecular Oxygen

Furthermore, the study of hydridoarsenic(2.) (triplet) also extends to the activation of molecular oxygen in various mediums, which is essential in understanding catalytic cycles in chemical reactions, particularly involving palladium-hydride bonds (Keith et al., 2005).